Abstract—The influence of ion treatment on the surfaces of p–n standard epitaxial Si/Si film structures and Si-Ge/Si structures obtained by gas-phase epitaxy on the processes of generation of charge carriers has been studied. It is shown that ion treatment leads to an increase in short-circuit current in the temperature range of 400–700 K. This increase is explained by the formation of defects in the structure of the film by bombarding ions, which are responsible for the generation of charge carriers during heating. These results indicate the possibility of using ion treatment of surfaces of semiconductor material films for the creation of thermal converters operating at high temperatures, including the case of radiation action.

AbstractThis article describes the features of the operation of an autonomous trench-type gabled solar greenhouse functioning on the basis of alternative energy sources. The positive aspects of the use of an autonomous solar greenhouse with a small area of more than 100 m2 in small-scale farms are presented. The method of long-term high-quality storage of a lemon harvest grown in the designed solar greenhouse is described for the mountainous conditions of the Kashkadarya oblast. Calculations are given to determine the technical and economic efficiency of using an autonomous trench-type solar greenhouse for small-scale farms. Marketing of citrus fruits was carried out in the domestic market of Uzbekistan, on the basis of which it can be said that in the 6th year of operation, when selling lemons in summer, the net profit will be about ~70 million soms. This profit was obtained when selling 1750 kg of lemons stored according to the proposed method from mid-November to July.

AbstractUsing the solar thermal system in the agricultural area to conserve fruits and vegetables has shown to be a practical and economically feasible approach. In this research paper, the performance analysis of indirect solar dryer was investigated. Using various heat-absorbing materials, heat can be stored in the form of internal energy during the day time, and same heat can be used in night conditions to get desired results as per requirements. The onion and garlic were dried in the indirect natural solar dryer under three different cases like conventional, granite with silica gel and nitrate salt (also called sodium nitrate salt: NaNO3) with silica gel method. The mentioned heat storing material and desiccant material’s effect on drying of onion and garlic were studied in each case. The relative humidity drop was observed around 1–2% due to silica gel. The maximum temperature achieved was 52.30°C in granite with silica gel case. Moisture content of the onion was reduced from 86% to 15% in 24 h in solar dryer in case of nitrate salt with silica gel method. For onion drying, moisture content was reduced in case of conventional and granite with silica gel cases up to 25 and 18% respectively, in the same time period (24 h). Moisture content of garlic was reduced from 70 to 56% in 24 h in solar dryer in case of nitrate salt with silica gel. For garlic drying, moisture content was reduced in conventional and granite with silica gel cases were from 70 to 60% and 70 to 57% respectively, in same time period (24 h). Hence the nutrients, color, and taste that are lost in the conventional method was preserved in the solar dryer. The experimental data were fitted for six different mathematical models. Statistical tools like root means square error, chi-square, and correlation coefficients were used to analyze the fitting curves. The logarithmic model showed the best-fitted model to describe the drying of onion and garlic.

AbstractPhotovoltaic (PV) modules may not experience uniform solar irradiation due to partial shading caused by the shadows of trees, passing clouds, or nearby buildings, resulting in a loss of energy. A robust real-time monitoring system and fault detection technique are highly critical to increasing the reliability of the PV system. This research focuses on developing real-time fault and partial shading detection techniques using Mamdani fuzzy logic for PV systems. The method has a minimal level of complexity and a high rate of fault identification. Multiple shading scenarios and open circuit fault were analyzed. Several rules have been developed in Mamdani fuzzy logic, which distinguishes between different cases. All case studies were verified through simulations and validated by establishing an experimental setup. From the simulation and experimental results, it has been demonstrated that the proposed technique has an excellent performance in detecting partial shading and fault.

AbstractSbxSey films were obtained by chemical molecular beam deposition (CMBD) on soda-lime glass substrates. Sb and Se were used as sources, their evaporation temperature was 950–1000°C (Sb) and 500°C (Se), the substrate temperature was maintained at about 500°C. Using scanning electron microscopy, X-ray diffraction analysis, and Raman scattering, the effect of the Sb/Se composition ratio on the structure of the synthesized films was studied. It was revealed that the films have a crystalline (orthorhombic) structure with compactly located crystallites having the form of rods with an average size: l = 4–8 µm (length) and d = 2–3 µm (diameter).

AbstractThis paper analyses the operating performance of the UNISUN 150.142 M Photovoltaic (PV) module system, installed in a garden area of a research institute “Institut National de Recherche en Sciences Exactes et Naturelles (IRSEN)” in Congo Brazzaville. We present the results of the performance evaluation of the energy recording through solarimeter in a different orientation from February to April then, we followed the Sunway from February 2020 to January 2021. Tilt orientation of solar panels installation and parameters impacting the PV are quantified. We have considered the temperature taken on the front face of the solar panels. The study was implemented from experimental and theoretical approaches (simulation was done using MATLAB Simulink). From both approaches, we found comparable data from the open circuit voltage Voc and the short circuit current Icc. In addition, we found that the Total Cross Tied (TCT) configuration is not recommended with this type of module causing the decrease of current, especially when the shadow is not on the string. The shading on chains decreases more power than on string. The simulation results show that the increase of power is affected by the impact location of the temperature when those are in the same PV plant receiving the same irradiation. An algorithm of PV cooling is proposed to improve the performance of the PV plant.

AbstractBuilding performance simulation (BPS) is a cost-effective and time-efficient method of predicting the efficiency of energy-saving building modifications. The most common BPS tools for determining the contribution of PCMs to energy savings in buildings are EnergyPlus, TRNSYS, and ESP-r. One should note that in this study that PCM-models based on Modelica have been thoroughly compared at the whole-building performance simulation level. We evaluated the accuracy of the Modelica-based models of basic Cases 600, 600FF and 650FF compared to eight reference data from the ASHRAE Standard 140. After the evaluation of accuracy, various modified models of the cases with PCM layers were compared. The main purpose of comparison was to test and illustrate the PCM model’s modeling capabilities in the context of whole-buildings, rather than to focus on best solutions for single PCMs. Coefficients of determination for the created models of Cases 600FF and 650FF are 0.9998 and 0.9999, respectively. RMSEs for the created model of Cases 600FF and 650FF are 0.72 and 0.35°C, respectively. Finally, preliminary results of PCM integration in full structures revealed that precise analysis is required when constructing PCMs within building envelopes, as the dynamic thermal performance of buildings is highly dependent on many elements such as PCM layer characteristics and placement.

AbstractSolar photovoltaic demand is increasing day by day due to clean and environment friendly source. But, partial shading on the photovoltaic array has adverse effect on solar photovoltaic and hence reduces the power output. Therefore, solar PV modules are reconfigured by various technique to avoid the shading effect and gives maximum power output. In this paper, puzzle-based reconfigurations are studied on 5 × 5 array and the techniques used for physical rearrangement of PV panels in a TCT interconnection schemes are SuDoKu, Magic Square (MS), Dominance Square (DS) and Competence Square (CS). Six possible shade patterns mainly last-row, first column, oblique, diamond, diagonal and square are considered for simulation. The results, maximum power (Pmax), I–V and P–V characteristics and their mismatch losses, of these shading patterns with numerous reconfigurations techniques are compared. The SuDoKu, MS and CS configurations are better in maximum power, low losses and more efficiency in all the shading patterns. But the overall, CS configuration is the best among the simulated configuration in all aspects.

AbstractThis paper presents a Novel Hybrid reconfiguration scheme to mitigate partial shading effects in the photovoltaic array and minimize ties number and wiring complexity. The proposed topology is based on a combination of Total-Cross-Tied and Bridge-Linked classic topologies. Ten possible shadowing scenarios have been considered for this investigation in 6x6 photovoltaic array. Further, the proposed topology performance is assessed and compared to various typical photovoltaic array topologies, namely, Series-Parallel (S‑P), Honey-Comb (H-C), Bridge-Linked (B-L), and Total-Cross-Tied (T-C-T) by considering the several parameters like Global Maximum Power Point (GMPP), Current at GMPP, Voltage at GMPP, Fill Factor, Mismatch Loss, and Efficiency. The Canadian Solar CS5A-200M PV module parameters are used in MATLAB-Simulink software to simulate photovoltaic array configurations. Finally, the findings of this work demonstrates that the suggested topology minimizes the shading losses and generates the highest maximum power regarding the other array configurations under most shadowing cases. The power enhancement percentage of the Novel arrangement can reach up to 20.25% for the S-P configuration, and up to 16% for both the H-C and B-L topologies. In addition, the proposed scheme is characterized by the minimum wiring loss when compared to the Total-Cross-Tied topology.

AbstractThe article presents the results of studies on the effect of forward bias on the parameters of solar cells with the ZnO:Al/i-ZnO/CdS/CuIn1 – xGax(S,Se)2/Mo structure, which were previously subjected to reverse bias for 600 s. The results of studies of the current–voltage (I–V) characteristics of copper, indium, gallium, and selenide (CIGS) solar cells (SCs), before and after exposure to forward bias, indicate a difference in the effect of forward bias from exposure to long-term illumination, in which there is a restoration of parameters that have changed during reverse bias. Although the effect of forward bias is in some sense considered identical to the operation of a SC under illumination, when exposed to forward bias, further deterioration of the electrophysical parameters of the SC is observed, which can be interpreted on the basis of the charge state rearrangement model.